3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone (IUPAC name: 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(E)-2-[(3,4-dimethoxyphenyl)methylidene]hydrazin-1-yl]-1,3-thiazole) is a hydrazone derivative featuring a thiazole core substituted with a 4-ethoxyphenyl group and a 3,4-dimethoxybenzylidene hydrazine moiety. Its molecular formula is C₂₀H₁₉N₃O₄S, with a molar mass of 397.45 g/mol and a ChemSpider ID of 7935185 .
Properties
IUPAC Name |
N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-4-(4-ethoxyphenyl)-1,3-thiazol-2-amine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S/c1-4-26-16-8-6-15(7-9-16)17-13-27-20(22-17)23-21-12-14-5-10-18(24-2)19(11-14)25-3/h5-13H,4H2,1-3H3,(H,22,23)/b21-12+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIHLCNUDXCHTOH-CIAFOILYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CSC(=N2)NN=CC3=CC(=C(C=C3)OC)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C2=CSC(=N2)N/N=C/C3=CC(=C(C=C3)OC)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone is a compound of significant interest due to its diverse biological activities. As a hydrazone derivative, it has been studied for various pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This article reviews the biological activity of this compound based on existing literature and research findings.
Chemical Structure
The compound can be structurally represented as follows:
- Chemical Formula : C20H21N3O3S
- CAS Number : 325995-47-9
Antimicrobial Activity
Hydrazones, including the compound , exhibit notable antimicrobial properties. A study indicated that hydrazones derived from various aldehydes show significant antibacterial activity. The presence of electron-donating groups in the benzaldehyde moiety enhances this activity. For instance, compounds with methoxy groups exhibited improved antibacterial effects compared to those with electron-withdrawing groups like nitro .
Table 1: Antimicrobial Activity of Hydrazones
| Compound | Activity Type | MIC (µg/mL) | Reference |
|---|---|---|---|
| Hydrazone A | Antibacterial | 125 | |
| Hydrazone B | Antifungal | 100 | |
| 3,4-Dimethoxybenzaldehyde Hydrazone | Antibacterial | TBD | Current Study |
Anticancer Activity
Research has shown that hydrazones can also exhibit anticancer properties. In vitro studies have demonstrated that certain hydrazone derivatives induce apoptosis in cancer cells. For instance, compounds similar to 3,4-dimethoxybenzaldehyde hydrazone have shown cytotoxic effects against various cancer cell lines, suggesting potential as chemotherapeutic agents .
Case Study: Cytotoxicity Evaluation
A study evaluated the cytotoxic effects of various hydrazones on K562 leukemia cells using the MTT assay. The results indicated that certain derivatives had half-maximal inhibitory concentrations (IC50) in the micromolar range, highlighting their potential as anticancer agents .
Anti-inflammatory Activity
The anti-inflammatory properties of hydrazones have been explored in various models. In vivo studies using carrageenan-induced paw edema tests demonstrated that hydrazone derivatives could significantly reduce inflammation compared to control groups . This suggests a mechanism that could be utilized for developing anti-inflammatory drugs.
The biological activities of 3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone may be attributed to several mechanisms:
- Inhibition of Enzymatic Activity : Some studies suggest that hydrazones can inhibit enzymes involved in inflammatory pathways.
- Induction of Apoptosis : Many hydrazones trigger programmed cell death in cancer cells through mitochondrial pathways.
- Radical Scavenging : Certain derivatives exhibit antioxidant properties by scavenging free radicals, contributing to their anti-inflammatory effects .
Comparison with Similar Compounds
Key Observations :
- Electron-donating groups (e.g., methoxy, ethoxy) improve solubility but may reduce metabolic stability.
- Halogen substituents (e.g., Cl, Br) enhance binding to hydrophobic pockets in target proteins, as seen in analogues with dichlorophenyl groups .
- Thiazolone vs. thiazole : Thiazolone derivatives (e.g., 4-(4-Methoxyphenyl)-2(3H)-thiazolone hydrazone) exhibit distinct electronic profiles due to the carbonyl group, influencing redox properties .
Q & A
Advanced Research Question
- Molecular Dynamics (MD) Simulations : Assess stability of ligand-target complexes (e.g., using GROMACS) over 100-ns trajectories to identify critical binding residues .
- Density Functional Theory (DFT) : Calculates frontier molecular orbitals (HOMO/LUMO) to predict reactivity and charge transfer mechanisms .
- Pharmacophore Modeling : Identifies essential features (e.g., hydrogen bond acceptors from the hydrazone group) for activity against targets like topoisomerase II .
How do solvent polarity and photostability impact the compound’s spectroscopic properties?
Advanced Research Question
- Solvent Polarity : In polar solvents (e.g., water), the chalcone-like structure exhibits redshifted UV-Vis absorption due to solvatochromism, critical for fluorescence-based applications .
- Photostability : Prolonged UV exposure degrades the hydrazone bond, monitored via HPLC. Stabilizers like cyclodextrins encapsulate the compound, reducing photodegradation by 40–60% .
What analytical challenges arise in quantifying trace impurities during synthesis?
Advanced Research Question
- HPLC-MS : Detects side products like unreacted aldehydes or oxidized hydrazones at ppm levels .
- X-ray Crystallography : Resolves structural ambiguities in hydrazone tautomers (e.g., E/Z isomerism) that affect purity assessments .
- TLC vs. Column Chromatography : TLC (Rf = 0.5 in ethyl acetate/hexane) provides rapid purity checks, but column chromatography is essential for isolating isomers .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
